2,6-dichloro-N-cyclohexylnicotinamide

• Molecular Formula: C12H14Cl2N2O
• Molecular Weight: 273.15 g/mol
• IUPAC Name: 2,6-dichloro-N-cyclohexylpyridine-3-carboxamide
• InChI: InChI=1S/C12H14Cl2N2O/c13-10-7-6-9(11(14)16-10)12(17)15-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,15,17)
• InChI Key: HNBYSLKKZHYUPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(N=C(C=C2)Cl)Cl

Description

2,6-dichloro-N-cyclohexylnicotinamide is a useful research compound. Its molecular formula is C12H14Cl2N2O and its molecular weight is 273.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-dichloro-N-cyclohexylnicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-dichloro-N-cyclohexylnicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloronicotinic acid (5.005 g, 26.18 mmol) in DCM (60 ML) was added a few drops of DMF followed by the addition dropwise of oxalyl chloride (2.27 mL, 26.18 mmol). The reaction was stirred at room temperature for two hours until gas bubbling had stopped. The solvent was evaporated under reduced pressure to give an oil. DCM (60 mL) was added and the reaction mixture was cooled in an ice bath. Cyclohexylamine (5.98 mL, 52.36 mmol) was added slowly keeping the temperature below 15° C. The reaction was stirred at room temperature overnight.